Cas no 101080-53-9 (Methyl 4-hydroxy-2-methylbut-2-enoate)

• Product Name: Methyl 4-hydroxy-2-methylbut-2-enoate
• CAS No: 101080-53-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 1130727
• PubChem ID: 57278577
• Update Time: 2025-04-20

Methyl 4-hydroxy-2-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methylbut-2-enoate
• AKOS017544626
• DTXSID20720738
• 101080-53-9
• 2-Butenoic acid, 4-hydroxy-2-methyl-, methyl ester

• Inchi： 1S/C6H10O3/c1-5(3-4-7)6(8)9-2/h3,7H,4H2,1-2H3
• InChI Key： FKRANOXLYCXMOV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)=CCO)=O

Computed Properties

• Exact Mass: 130.062994g/mol
• Monoisotopic Mass: 130.062994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 130.14g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų